![B1575310 Growth arrest-specific protein 7 (281-290)](/img/no-structure.png)
Growth arrest-specific protein 7 (281-290)
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Description
Growth arrest-specific protein 7
Scientific Research Applications
Role in Chondrogenesis
Growth arrest-specific protein 7 (Gas7) has been shown to play a significant role in the differentiation of human mesenchymal stem cells (hMSCs) into chondrocytes. This process involves the ERK1/2 MAP kinase and SOX9 pathway. Gas7's involvement in chondrogenesis highlights its potential utility in understanding and possibly enhancing cartilage regeneration strategies (Chang, Ueng, Lin-Chao, & Chao, 2008).
Microfilament Reorganization and Membrane Outgrowth
Gas7 is critical in the reorganization of microfilaments and promotes membrane outgrowth in cells. This aspect of Gas7 is particularly evident in the formation of cellular processes, such as neurite outgrowth in neurons, suggesting a broader role in cellular morphology and neurodevelopment (She, Liou, & Lin-Chao, 2002).
Inhibition of Cell Cycle Progression
Gas1, a related protein, demonstrates the ability to inhibit the transition from the G0 to S phase in the cell cycle. This indicates a potential role of Gas7 in cell cycle regulation, which could be critical in understanding mechanisms of cell growth suppression, particularly in cancer research (Sal, Ruaro, Philipson, & Schneider, 1992).
Implications in Neurodevelopment
Gas7b, a specific isoform of Gas7, is involved in regulating neural cell morphology by enhancing the assembly of microtubules and actin filaments. This process is crucial in the development of neurons and may have implications in understanding neurodegenerative diseases like Alzheimer's (Gotoh et al., 2013).
Interaction with Actin and Microtubules
Gas7 binds with actin and microtubules, playing a significant role in cytoskeletal organization. This binding suggests Gas7's involvement in various cellular processes that rely on cytoskeletal dynamics, including cell motility and shape maintenance (Ju et al., 1998).
Properties
sequence |
SLADEAEVYL |
---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Growth arrest-specific protein 7 (281-290) |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.